Cas no 578754-60-6 (2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide)

• Product Name: 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• CAS No: 578754-60-6
• MF: C₂₄H₂₇N₅O₄
• MW: 449.502285242081
• CID: 5436969
• Update Time: 2025-10-23

2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-

• Inchi： 1S/C24H27N5O4/c1-4-33-11-7-10-26-24(30)20-21-23(28-19-9-6-5-8-18(19)27-21)29(22(20)25)15-12-16(31-2)14-17(13-15)32-3/h5-6,8-9,12-14H,4,7,10-11,25H2,1-3H3,(H,26,30)
• InChI Key： RXGKAJPBJAOFSJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCOCC)=O)=C(N)N(C3=CC(OC)=CC(OC)=C3)C=12

Additional information on 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

Research Briefing on 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS: 578754-60-6)

In recent years, the compound 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS: 578754-60-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolo[2,3-b]quinoxaline scaffold, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition. The following briefing synthesizes the latest research findings on this compound, highlighting its potential applications, mechanisms of action, and current challenges in its development.

The primary focus of recent studies has been on the compound's role as a potent inhibitor of specific kinases involved in oncogenic signaling pathways. Researchers have identified its ability to selectively target kinases such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. Structural analyses reveal that the 3,5-dimethoxyphenyl and ethoxypropyl substituents contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development. Preclinical studies in various cancer cell lines have shown significant anti-proliferative effects, with IC50 values in the low nanomolar range.

Beyond its anticancer potential, recent investigations have explored the compound's utility in modulating inflammatory responses. In vitro and in vivo studies suggest that it can attenuate the production of pro-inflammatory cytokines by interfering with NF-κB signaling. This dual functionality—targeting both kinase-dependent pathways and inflammatory mediators—positions the compound as a multifaceted therapeutic agent. However, challenges such as bioavailability and metabolic stability remain areas of active research, with several groups working on structural modifications to enhance its pharmacokinetic profile.

In conclusion, 2-amino-1-(3,5-dimethoxyphenyl)-N-(3-ethoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Ongoing research aims to address its limitations while capitalizing on its unique pharmacological properties. Future studies will likely focus on optimizing its structure-activity relationships and advancing it through clinical trials to evaluate its efficacy and safety in humans.